Cas no 20000-51-5 (Methyl 3-(benzo[d]thiazol-2-yl)benzoate)

• Product Name: Methyl 3-(benzo[d]thiazol-2-yl)benzoate
• CAS No: 20000-51-5
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 2194266
• PubChem ID: 28665364
• Update Time: 2025-04-21

Methyl 3-(benzo[d]thiazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(benzo[d]thiazol-2-yl)benzoate
• 3-benzothiazol-2-yl-benzoic acid methyl ester
• SCHEMBL25312538
• METHYL 3-(1,3-BENZOTHIAZOL-2-YL)BENZOATE
• 20000-51-5
• F51586
• DB-351905
• Methyl3-(benzo[d]thiazol-2-yl)benzoate
• AKOS000299950

• Inchi： 1S/C15H11NO2S/c1-18-15(17)11-6-4-5-10(9-11)14-16-12-7-2-3-8-13(12)19-14/h2-9H,1H3
• InChI Key： KIUHSBXFVXANQW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 269.05104977Da
• Monoisotopic Mass: 269.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters